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Compound of Interest

Compound Name: Nystatin A2

Cat. No.: B3329963

Nystatin A2: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nystatin A2 is a polyene macrolide antibiotic and a component of the nystatin complex, which
is produced by the bacterium Streptomyces noursei. While often studied as part of this
complex, which also includes nystatins A1 and A3, Nystatin A2 possesses its own distinct
molecular characteristics. This technical guide provides a detailed overview of Nystatin A2,
focusing on its molecular properties, mechanism of action, and relevant experimental protocols.

Core Molecular Data

The fundamental molecular properties of Nystatin A2 are summarized below.

Property Value Source(s)
Molecular Formula C47H75N0O16 [L1121[31[41[5]
Molecular Weight 910.1 g/mol [L112][31[41[5]
Monoisotopic Mass 909.50858530 Da [1]

Mechanism of Action
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Nystatin, including its A2 component, exerts its antifungal effect by targeting ergosterol, a
critical sterol component of the fungal cell membrane. This interaction leads to the formation of
pores or channels in the membrane, disrupting its integrity.[1][2] The resulting increase in
membrane permeability allows the leakage of essential intracellular components, such as
potassium ions (K+), leading to acidification and ultimately, fungal cell death.[1] This
mechanism provides a degree of selective toxicity towards fungi, as mammalian cells contain
cholesterol instead of ergosterol. However, some binding to cholesterol can occur, contributing

to the toxicity of nystatin in humans.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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